Herein, an ab initio investigation on the luminescence properties of three iridium( III ) complexes is reported. The first two complexes solely possess one metal atom whereas the third complex includes one iridium( III ) and three platinum( II ) centers. First, the simulated geometric parameters and electronic absorptions are discussed and compared with the available experimental data. On these grounds, the triplet excited state of each compound obtained via an unrestricted computation has been investigated. Simulations of the phosphorescence spectra have been performed using the so-called adiabatic Hessian approximation, which takes into account mode-mixing (Duschinsky), and the solvent effects have also been included in our simulations. Our simulated spectra are also compared with the experimental ones already reported in the literature and are found to be in great agreement, especially when the temperature effects are included. Finally, an analysis of the normal modes responsible for the vibronic signatures has been performed. The method discussed herein is cost-effective and may be used on a large set of structures.

A mesoporous γ-Fe 2 O 3 -modified nanoflower-MnO 2 /attapulgite (γ-Fe 2 O 3 /nf-MnO 2 –ATP) catalyst was fabricated through a facile hydrothermal method. The results of TEM and XRD indicated that γ-Fe 2 O 3 /nf-MnO 2 –ATP presented a beautiful nanoflower shape and good dispersion. The BET results showed that the specific surface area and pore volume of γ-Fe 2 O 3 /nf-MnO 2 –ATP significantly increased after surface modification with γ-Fe 2 O 3 . Also, the XPS and NH 3 -TPD results illustrated that the γ-Fe 2 O 3 coating could enhance the amounts of surface chemisorbed oxygen and acidic sites. SO 2 and H 2 O tolerance tests and stability tests demonstrated that γ-Fe 2 O 3 /nf-MnO 2 –ATP can effectively inhibit SO 2 and H 2 O poisoning and improve the stability of the catalyst. The superior SCR performance can be attributed to the abundant acid sites, the strong adsorption of NO x , and the formation of more oxygen vacancies as well as metal–metal interactions. Therefore, γ-Fe 2 O 3 /nf-MnO 2 –ATP was proved to be an excellent catalyst for NH 3 -SCR and may be of interest in other environmental catalysis applications.

We report the development of copper–silver core–shell nanoparticles where the aerosol copper nanoparticles served as the seeds for the deposition of silver atoms on their surface. The copper particles were also electrostatically patterned on the substrate to fabricate silver micropatterns.

The mechanism of the cycloaddition reaction between singlet dichloroalkylidenesilylene and ethylene has been investigated with the MP2/6-31G* and B3LYP/6-31G* methods, including geometry optimization and vibrational analysis for the involved stationary points on the potential energy surface. The energies of the different conformations are calculated by CCSD(T)//MP2/6-31G* and CCSD(T)//B3LYP/6-31G* methods. From the surface energy profile obtained with the CCSD(T)//MP2/6-31G* method for the cycloaddition reaction between singlet dichloroalkylidenesilylene and ethylene , it can be predicted that the dominant reaction pathway for this reaction involves the initial formation of an intermediate through a barrier-free exothermic reaction (42.4 kJ mol −1 ); this intermediate then isomerizes to an active four-membered ring product via a transition state, a second intermediate and a second transition state, for which the energy barriers are 31.2 and 32.2 kJ mol −1 , respectively.

Novel and interesting points are underlined by ab initio (QM) calculations of H-bonding of all the six nucleobase dimers of hypoxanthine and DNA bases, namely Hyp anti ⋯A syn , Hyp anti ⋯A anti , Hyp syn ⋯G anti , Hyp anti ⋯G syn , Hyp anti ⋯T anti , Hyp anti ⋯C anti . HF, DFT (Becke) and B3LYP (hybrid-DFT) methods were applied with and without polarisation functions. The H-bonding preference of hypoxanthine to natural DNA bases is G syn    C anti    A anti    A syn    T anti  ≈ G anti . Becke and B3LYP give buckle and propeller arrangements for Hoogsteen dimers, but the use of an auxillary basis set overestimates the angles. Hartree–Fock optimised structures are almost planar and this method does not find the local minima of Hoogsteen pairs. Among the methods giving reliable geometries the Becke calculation needs the least computational resources.

Theoretical calculations of 1 H shieldings by single, double and triple CC bonds as well as by aromatic rings (benzene, cyclopropenyl cation and hexafluorobenzene) have been performed using ab initio MO theory. As an illustration of the methodological approach, absolute chemical shieldings of 1 H-, 13 C-, 17 O- and 19 F-containing molecules have been calculated. The results, both inter- and intramolecular, range from good to excellent. The relative chemical shifts of some large molecules having strongly shielded protons are conveniently reproduced. Calculs ab initio hybrides DFT-GIAO de l'effet d'e′cran produit par des liaisons carbone–carbone et par de noyaux aromatiques en RMN du 1 H. On rapporte les calculs the′oriques ab initio des blindages de protons par des liaisons CC simple, double et triple ainsi par des noyaux aromatiques (benzène, cation cycloprope′nyle et hexafluorobenzène). Pour illustrer l'approche utilise′e, les blindages des noyaux 1 H, 13 C, 17 O et 19 F ont e′te′ calcule′s. Les re′sultats tant inter- que intramole′culaires sont bons ou excellents. Les de′placements chimiques de quelques mole′cules de relativement grande taille sont reproduits de façon convenable.

New electrochemical probes are being developed for nucleic acid detection. A ferrocenyl phosphoramidite synthon (Fc) is synthesized and then incorporated into stem-loop structured oligodeoxyribonucleotides (ODNs) by automated solid-phase DNA synthesis. The thermodynamic study shows slight destabilization of the structures obtained due to the presence of ferrocene moieties (Δ G ° 298 = −1.28 to −1.82 kcal mol −1 for hairpin folding and Δ G ° 298 = −14.66 to −17.16 kcal mol −1 for duplex) compared to the unmodified sequence (Δ G ° 298 = −2.04 kcal mol −1 for hairpin folding and Δ G ° 298 = −18.97 kcal mol −1 for duplex). When spotting these ferrocenyl stem-loop structured ODNs on a gold electrode microarray, a self-structuring of the probes occurs on the electrode surface. The hairpin opening, generated by the hybridization with the complementary nucleic acid target, induces variations in both current intensity and potential of the ferrocenyl electrochemical signal by cyclic voltammetry ( CV ). The effects of the number of ferrocenes in the hairpin sequences on thermodynamic stability and the electrochemical response of the probes upon DNA target hybridization are studied. These ferrocene modified stem-loop ODNs allow complementary target detection by cyclic voltammetry .

Mitochondria and lysosomes at some pH values can be potential areas for cellular component recycling, virus dissemination and inflammatory response. These actions are closely related to mitochondrial elimination and autophagy in the processes of cell growth and apoptosis; though there are enormous differences in the pH values and functions between them, lysosomes present near mitochondria and mitolysosomes are difficult to distinguish from mitochondria by a single fluorescent probe. To distinguish these organelles, pH fluorescent probes have been designed to indicate pH changes and localization of mitochondrion or lysosome in living cells. While these probes address tracer ability, they do not enable the targeting of mitochondrion and lysosome for pH monitoring simultaneously. Towards this end, we report the development of Rh-BMDZ, a single rhodamine spirolactam fluorescent probe, for the differentiation and pH monitoring of mitochondria and lysosomes. The probe employs benzimidazole, the presence of which decreases the alkalinity and nucleophilicity of the spiro-N atom, thus allowing for the monitoring of mitochondrial pH by exhibiting varying fluorescence intensities based on pH. Additionally, the alkalescent benzimidazole can also attract Rh-BMDZ into lysosomes and emit strong fluorescence in the lysosomal pH range of 4.0–5.5. Owing to the unique 1 H -benzo[ d ]-imidazole structure and properties, Rh-BMDZ with neutral p K a (6.9) shows distinct fluorescence changes in the pH range from 5.0 to 8.0. Consequently, Rh-BMDZ can simultaneously localize and accumulate in mitochondria and lysosomes, thus facilitating discrimination between mitochondria and lysosomes according to its fluorescence intensity. These excellent properties make Rh-BMDZ a promising probe for simultaneous tracking and pH monitoring of mitochondria and lysosomes in the biomedical and biological fields.

A novel single-phase white-light-emitting microscale lanthanide metal–organic framework [Eu 0.06 Tb 0.04 Gd 0.9 (HDPNC) 1.5 (H 2 O)(DMF)]·2H 2 O (H 3 DPNC = 5-(3′,5′-dicarboxylphenyl) nicotinic acid) abbreviated as Eu 0.06 Tb 0.04 Gd 0.9 -DPNC was obtained successfully under 365 nm excitation, by adjusting the molar ratio of Ln 3+ and different excitation wavelengths, with the Commission Internationale de l’Eclairage (CIE) coordinates of (0.3328, 0.3296). The tri-emission lanthanide metal–organic framework (Eu 0.06 Tb 0.04 Gd 0.9 -DPNC), acting as an effective fluorescent platform, not only exhibits notable fluorescence quenching (turn-off) toward MnO 4 − in water through the fluorescence resonance energy transfer (FRET) mechanism, with a linear recognition range of 0–0.2 mM and a low detection limit (LOD) of 0.0197 μM, but also shows fluorescence enhancement (turn-on) for the detection of folic acid (FA) in water through host–guest interactions, and a linear relationship in the concentration range of 0–18 μM with a LOD of 0.0883 μM. This is the first time folic acid detection is carried out based on a Ln–MOF, and is also one of the very rare examples of application of white-light-emitting MOFs for fluorescence detection. Furthermore, interestingly, another fluorescence further enhanced (named turn-on plus) system was designed and successfully obtained by adding FA to the fluorescence quenched Eu 0.06 Tb 0.04 Gd 0.9 -DPNC@MnO 4 − system, in which the mechanism of further fluorescence enhancement can be ascribed to the redox reaction between MnO 4 − and FA under alkaline conditions and the production of another fluorescent compound. Additionally, the Boolean logic system was also constructed based on the dual-component analysis (MnO 4 − and FA) of Eu 0.06 Tb 0.04 Gd 0.9 -DPNC in water.

Efficient reactive fluorescent chemosensors are generating considerable attention for analyte detection due to easy instrumentation, low cost and quick response. Hydrazine is a reactive chemical substance to the industry and is toxic to human health. Herein, an ICT-based hydrazine-responsive chemodosimeter 2-{(7,8-dihydro-3-methoxy-6 H -xanthen-5-yl)methylene}-2 H -indene-1,3-dione ( MXI ) sensor with high selectivity and quick response has been designed, synthesized and characterized. Upon treatment with hydrazine, the probe displays a distinct colour change to the naked eye, from violet to colourless in DMSO aqueous solution and a turn-on fluorescent signal is achieved. DFT calculations reveal that the hypsochromic shift in absorbance spectra and fluorescent enhancement was due to ICT (intramolecular charge transfer) blocking upon reaction with hydrazine and the probe. By its successful demonstrations in real-time test kit sensing, this probe overcomes most of the drawbacks of the fluorescent probes of recent times. Furthermore, this probe has also been effectively utilized for imaging intracellular hydrazine in human bone osteosarcoma (MG63) cells.